diundecyl (2R,3R)-2,3-dihydroxybutanedioate

• CAS No.: 82052-72-0
• Molecular Formula: C26H50O6
• Molecular Weight: 458.7 g/mol
• IUPAC Name: diundecyl (2R,3R)-2,3-dihydroxybutanedioate
• InChI: InChI=1S/C26H50O6/c1-3-5-7-9-11-13-15-17-19-21-31-25(29)23(27)24(28)26(30)32-22-20-18-16-14-12-10-8-6-4-2/h23-24,27-28H,3-22H2,1-2H3/t23-,24-/m1/s1
• InChI Key: LHSWFZXFEUMUJI-DNQXCXABSA-N
• Isomeric SMILES: CCCCCCCCCCCOC(=O)[C@@H]([C@H](C(=O)OCCCCCCCCCCC)O)O
• Canonical SMILES: CCCCCCCCCCCOC(=O)C(C(C(=O)OCCCCCCCCCCC)O)O

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of diundecyl (2R,3R)-2,3-dihydroxybutanedioate typically involves the esterification of (2R,3R)-2,3-dihydroxybutanedioic acid with undecanol. The reaction is usually carried out in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, under reflux conditions. The reaction mixture is then purified through distillation or recrystallization to obtain the desired product .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of immobilized catalysts and advanced purification techniques, such as chromatography, can further optimize the production process .

Chemical Reactions Analysis

Types of Reactions

Diundecyl (2R,3R)-2,3-dihydroxybutanedioate can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The ester groups can be reduced to alcohols.

Substitution: The ester groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of diketones or aldehydes.

Reduction: Formation of diols or primary alcohols.

Substitution: Formation of amides or ethers.

Scientific Research Applications

Diundecyl (2R,3R)-2,3-dihydroxybutanedioate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and antioxidant activities.

Industry: Utilized in the production of polymers, resins, and plasticizers .

Mechanism of Action

The mechanism of action of diundecyl (2R,3R)-2,3-dihydroxybutanedioate involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and proteins, potentially inhibiting or modifying their activity.

Pathways Involved: It may affect metabolic pathways related to energy production, redox balance, and cellular signaling

Comparison with Similar Compounds

Similar Compounds

• Dinonyl (2R,3R)-2,3-dihydroxybutanedioate
• Didecyl (2R,3R)-2,3-dihydroxybutanedioate
• Dihexyl (2R,3R)-2,3-dihydroxybutanedioate